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(S)-Methyl 2-acetamido-3-

hydroxypropanoate

CAS No.: 54322-41-7

Cat. No.: B556353

Get Quote

Introduction: Unveiling a Versatile Chiral Building
Block
(S)-Methyl 2-acetamido-3-hydroxypropanoate, systematically known as N-acetyl-L-serine

methyl ester, is a chiral compound of significant interest in the realms of pharmaceutical

development and biochemical research. Its structural complexity, featuring a stereocenter and

multiple functional groups, renders it a valuable precursor in the synthesis of a wide array of

complex molecules. This guide provides an in-depth technical overview of this compound, from

its fundamental properties to its synthesis and critical applications, tailored for researchers,

scientists, and professionals in drug development.

The strategic importance of (S)-Methyl 2-acetamido-3-hydroxypropanoate lies in its utility as

a versatile building block. The presence of acetylated amine, hydroxyl, and methyl ester

functionalities allows for a diverse range of chemical transformations, making it an ideal starting

material for the synthesis of enantiomerically pure compounds. This is particularly crucial in the

development of effective drugs where stereochemistry plays a pivotal role in pharmacological

activity.
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Physicochemical Properties and Identification
The accurate identification and characterization of (S)-Methyl 2-acetamido-3-
hydroxypropanoate are paramount for its effective use in research and development. The

definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry Number.

CAS Number: 54322-41-7

This unique numerical identifier ensures unambiguous identification of the substance in

literature, patents, and chemical databases.

A comprehensive summary of its key physicochemical properties is presented below:

Property Value Source(s)

Molecular Formula C₆H₁₁NO₄

Molecular Weight 161.16 g/mol

Appearance
Light yellow syrup or colorless

oil
,

Purity ≥ 98%

Storage Conditions
0-8 °C, sealed in a dry

environment

Solubility
Soluble in dichloromethane,

ethyl acetate, and methanol.

Synthetic Protocol: A Step-by-Step Guide to
Preparation
The synthesis of (S)-Methyl 2-acetamido-3-hydroxypropanoate is typically achieved through

a two-step process starting from the readily available amino acid, L-serine. This process

involves an initial esterification followed by N-acetylation. The following protocol is a robust and

well-documented method for its preparation.

Step 1: Esterification of L-Serine
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The first step involves the conversion of the carboxylic acid group of L-serine to its

corresponding methyl ester. This is a crucial step to protect the carboxylic acid from

participating in the subsequent acetylation reaction.

Reaction: L-Serine + Methanol (in the presence of an acid catalyst) → L-Serine methyl ester

hydrochloride

Detailed Protocol:

In a reaction vessel, suspend L-serine in methanol.

Cool the mixture to 0-10 °C using an ice bath. This is to control the exothermic reaction upon

the addition of thionyl chloride.

Slowly add thionyl chloride dropwise to the cooled suspension. Thionyl chloride acts as the

acid catalyst, converting the carboxylic acid to the methyl ester.

After the addition is complete, warm the reaction mixture to 35-40 °C and stir for 24-48 hours

to ensure the reaction goes to completion.[1]

Upon completion, cool the reaction mixture to induce crystallization of the L-serine methyl

ester hydrochloride.

Isolate the product by filtration and dry under vacuum.

Step 2: N-Acetylation of L-Serine Methyl Ester
The second step is the acetylation of the amino group of the L-serine methyl ester. This step

introduces the acetyl group, yielding the final product.

Reaction: L-Serine methyl ester hydrochloride + Acetic Acid (with a coupling agent and base)

→ (S)-Methyl 2-acetamido-3-hydroxypropanoate

Detailed Protocol:

Dissolve the L-serine methyl ester hydrochloride obtained from Step 1, along with acetic acid

and triethylamine, in dichloromethane. Triethylamine acts as a base to neutralize the

hydrochloride and facilitate the reaction.
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Cool the solution in an ice bath.

Add N,N'-dicyclohexylcarbodiimide (DCC) to the cooled solution. DCC is a coupling agent

that activates the carboxylic acid group of acetic acid, allowing it to react with the amino

group of the serine methyl ester.

Allow the reaction mixture to warm to room temperature and stir for 5 hours.[2]

After the reaction is complete, remove the solvent under reduced pressure.

The residue is then washed with tetrahydrofuran to remove the dicyclohexylurea byproduct.

The final product is purified by silica gel chromatography using a methanol/ethyl acetate

solvent system to yield (S)-Methyl 2-acetamido-3-hydroxypropanoate as a colorless oil.[2]

Step 1: Esterification Step 2: N-Acetylation

L-Serine Methanol, Thionyl Chloride
(0-10°C -> 35-40°C, 24-48h) L-Serine methyl ester hydrochloride Acetic Acid, DCC, Triethylamine

Dichloromethane (0°C -> RT, 5h)
(S)-Methyl 2-acetamido-3-hydroxypropanoate

(CAS: 54322-41-7)
Purification

(Silica Gel Chromatography)

Click to download full resolution via product page

Caption: Synthetic workflow for (S)-Methyl 2-acetamido-3-hydroxypropanoate.

Applications in Drug Development and Research
(S)-Methyl 2-acetamido-3-hydroxypropanoate is a valuable intermediate in the synthesis of

various pharmaceuticals and is a key component in peptide synthesis.

Chiral Precursor in Pharmaceutical Synthesis
The enantiopure nature of (S)-Methyl 2-acetamido-3-hydroxypropanoate makes it an

important starting material for the synthesis of complex chiral molecules. One notable

application is its use as an intermediate in the synthesis of Ramipril, an angiotensin-converting

enzyme (ACE) inhibitor used to treat high blood pressure and congestive heart failure.[1] The
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specific stereochemistry of the serine derivative is crucial for the biological activity of the final

drug molecule.

Role in Peptide Synthesis and Neurodegenerative
Disease Research
Peptide synthesis is a fundamental process in the development of new therapeutics,

particularly for neurological disorders.[3] (S)-Methyl 2-acetamido-3-hydroxypropanoate, as a

derivative of the amino acid L-serine, serves as a building block in the solid-phase and

solution-phase synthesis of peptides.[3] The acetyl and methyl ester groups provide protection

to the amine and carboxylic acid functionalities, respectively, allowing for controlled peptide

bond formation.

Recent research has highlighted the potential of peptides rich in glycine-serine-alanine repeats

to ameliorate Alzheimer's-type neurodegeneration.[4] These peptides have been shown to

decrease oligomeric amyloid-β by co-assembling with the toxic oligomers. The synthesis of

such therapeutic peptides often relies on the use of protected amino acid derivatives like (S)-
Methyl 2-acetamido-3-hydroxypropanoate.

Furthermore, the synthesis of alpha-synuclein, a protein implicated in Parkinson's disease, has

been achieved through the assembly of peptide fragments.[5] The use of N-terminally

acetylated amino acid derivatives is a key strategy in these synthetic pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/role-l-serine-methyl-ester-hcl-peptide-synthesis-research-de
https://www.benchchem.com/product/b556353/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-methyl-2-acetamido-3-hydroxypropanoate
https://www.nbinno.com/article/pharmaceutical-intermediates/role-l-serine-methyl-ester-hcl-peptide-synthesis-research-de
https://pubmed.ncbi.nlm.nih.gov/36727262/
https://www.benchchem.com/product/b556353/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-methyl-2-acetamido-3-hydroxypropanoate
https://www.benchchem.com/product/b556353/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-s-methyl-2-acetamido-3-hydroxypropanoate
https://pub.dzne.de/record/257887/files/DZNE-2023-00515.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556353?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Synthesis

Neurodegenerative Disease Research

(S)-Methyl 2-acetamido-3-hydroxypropanoate

Ramipril (ACE Inhibitor)

Chiral Intermediate

Peptide Synthesis

Building Block

Therapeutic Peptides
(e.g., for Alzheimer's)

α-Synuclein Synthesis
(Parkinson's Research)

Click to download full resolution via product page

Caption: Key application areas of (S)-Methyl 2-acetamido-3-hydroxypropanoate.

Conclusion
(S)-Methyl 2-acetamido-3-hydroxypropanoate (CAS: 54322-41-7) is a chiral building block

with significant utility in organic synthesis, particularly in the pharmaceutical industry. Its well-

defined stereochemistry and versatile functional groups make it an indispensable precursor for

the synthesis of complex, biologically active molecules. The synthetic route from L-serine is

well-established, providing a reliable source of this important intermediate. Its role in the

synthesis of drugs like Ramipril and its application in the construction of therapeutic peptides

for neurodegenerative diseases underscore its importance in modern drug discovery and

development. This guide provides a foundational understanding of this key chemical entity,

empowering researchers and scientists to leverage its potential in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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